Osmium bis(2,2'-bipyridine)chloride

• CAS RN: 79982-56-2
• Molecular Formula: C20H16Cl2N4Os
• Molecular Weight: 573.5 g/mol
• IUPAC Name: dichloroosmium;2-pyridin-2-ylpyridine
• InChI: InChI=1S/2C10H8N2.2ClH.Os/c2*1-3-7-11-9(5-1)10-6-2-4-8-12-10;;;/h2*1-8H;2*1H;/q;;;;+2/p-2
• InChI Key: SYYZASDJJIWDME-UHFFFAOYSA-L
• SMILES: C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.Cl[Os]Cl
• synonyms: Os(bpy)2Cl (+); Os(bpy)2Cl (2+); osmium bis(2,2'-bipyridine)chloride

Description

Cis-bis(2,2'-bipyridine)dichloridoosmium(1+) is an osmium coordination entity.

Scientific Research Applications

• Electrophosphorescence and Phosphorescence Applications:

  • The study by Carlson et al. (2002) discusses divalent osmium complexes, including those with bipyridine ligands, noting their strong red metal-to-ligand-charge-transfer (MLCT) phosphorescence and electrophosphorescence. These complexes have applications in organic light-emitting diodes (OLEDs), exhibiting strong red phosphorescent emission and good performance in red OLEDs.

• Biomedical Imaging:

  • Byrne et al. (2015) examined an osmium(II) bipyridine complex conjugated to octaarginine for live cell imaging. Their research, presented in Byrne et al. (2015), indicates that the osmium complex exhibits rapid transmembrane transport and can be used for luminescent imaging of cells with minimal cytotoxicity.

• Bioanalytical Assays:

  • Virel et al. (2009) in Virel et al. (2009) developed a bioanalytical assay using an osmium complex as a universal luminescent probe. The assay is based on the redox reaction between products of enzymatic reactions and the osmium complex, useful for detecting various substances like nerve gases and glucose.

• Photocatalysis for Hydrohalic Acid Splitting:

  • Wehlin et al. (2020) explored osmium(II) photocatalysts for hydrohalic acid splitting in their research Wehlin et al. (2020). They synthesized osmium complexes with potential application in splitting hydrohalic acids like HX, demonstrating the fine-tuning of Os(II) photocatalysts for such applications.

• Probing DNA Structure and Analyzing DNA Adducts:

  • Paleček et al. (1988) and Fojta et al. (2008) conducted studies using osmium tetroxide, 2,2'-bipyridine as a probe for DNA structure in cells and as an electroactive marker for protein analysis. These studies, referenced in Paleček et al. (1988) and Fojta et al. (2008), show the utility of osmium tetroxide-bipyridine in understanding DNA polymorphisms and protein structure.

• Dye-Sensitized Solar Cells:

  • Kinoshita et al. (2012) in Kinoshita et al. (2012) utilized an osmium complex in dye-sensitized solar cells (DSSCs). Their study shows that osmium sensitizers can enhance photoelectric conversion in DSSCs, particularly in the near-infrared region, leading to a wide-band spectral response and high conversion efficiency.

• Electrochemical SNP Probing:

  • Kostečka et al. (2011) used an electroactive osmium marker for probing single nucleotide polymorphisms (SNPs) in DNA. Their research Kostečka et al. (2011) demonstrates the potential of osmium tetroxide, 2,2'-bipyridine in detecting specific DNA mismatches, which is significant for genetic analysis and diagnostics.